Cas no 1285516-45-1 (4-(Benzyloxy)-3-(methoxycarbonyl)benzoic acid)
1285516-45-1 structure
Product Name:4-(Benzyloxy)-3-(methoxycarbonyl)benzoic acid
CAS No:1285516-45-1
MF:C16H14O5
MW:286.279365062714
CID:2113979
Update Time:2023-08-04
4-(Benzyloxy)-3-(methoxycarbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzyloxy)-3-(methoxycarbonyl)benzoic acid
- MNLNIOZMKGDDDY-UHFFFAOYSA-N
- 3-[(Methyloxy)carbonyl]-4-[(phenylmethyl)oxy]benzoic acid
- 1,3-Benzenedicarboxylic acid, 4-(phenylmethoxy)-, 3-methyl ester
- 4-(Benzyloxy)-3-(methoxycarbonyl)benzoic acid
-
- Inchi: 1S/C16H14O5/c1-20-16(19)13-9-12(15(17)18)7-8-14(13)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: MNLNIOZMKGDDDY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 362
- Topological Polar Surface Area: 72.8
4-(Benzyloxy)-3-(methoxycarbonyl)benzoic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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